Biotin-NAD+

• Molecular Formula: C39H57N11O17P2S
• Molecular Weight: 1045.9 g/mol
• InChI: InChI=1S/C39H57N11O17P2S/c40-34(57)21-8-7-13-49(15-21)37-32(55)30(53)23(65-37)16-63-68(59,60)67-69(61,62)64-17-24-31(54)33(56)38(66-24)50-20-46-29-35(44-19-45-36(29)50)43-14-27(52)42-12-6-2-1-5-11-41-26(51)10-4-3-9-25-28-22(18-70-25)47-39(58)48-28/h7-8,13,15,19-20,22-25,28,30-33,37-38,53-56H,1-6,9-12,14,16-18H2,(H8-,40,41,42,43,44,45,47,48,51,52,57,58,59,60,61,62)
• InChIKey: MIIADCCJYSONEI-UHFFFAOYSA-N

Biotin-NAD+ Properties and Core Utility

Biotin-NAD+ (CAS 146385-37-7) is a biotin-conjugated derivative of β-nicotinamide adenine dinucleotide (β-NAD+) in which a biotin moiety is covalently attached via a 6-aminohexyl linker to the N⁶ position of the adenine ring . With a molecular weight of 1,045.95 g·mol⁻¹ and molecular formula C₃₉H₅₇N₁₁O₁₇P₂S (free acid), it functions as a non-isotopic substrate for poly(ADP-ribose) polymerase (PARP) enzymes and other ADP-ribosyltransferases . Originally synthesized and characterized by Zhang and Snyder (1993) for the purification of nitric oxide-stimulated ADP-ribosylated proteins, Biotin-NAD+ has become a core reagent in PARP inhibitor drug discovery, protein ADP-ribosylation research, and biochemical assay development [1].

• Non-isotopic substrate for PARP and ADP-ribosyltransferase studies

• Enables streptavidin-based detection and affinity purification

• Compatible with biochemical assays, histochemistry, and cell ELISA

• [1] Zhang J, Snyder SH. Purification of a nitric oxide-stimulated ADP-ribosylated protein using biotinylated β-nicotinamide adenine dinucleotide. Biochemistry. 1993;32(9):2228-2233. doi:10.1021/bi00060a015. PMID: 8443164. View Source

Biotin-NAD+ Irreplaceability

Substituting Biotin-NAD+ with unlabeled NAD+ forfeits the streptavidin-based detection and affinity-purification capability that defines the compound's core utility [1]. Radiolabeled [³H]-NAD+ introduces radioactive waste management, isotope decay, and regulatory overhead without offering superior sensitivity—Biotin-NAD+ cell ELISA correlates well with the traditional [³H]-NAD incorporation method while eliminating these burdens [2]. The structurally similar Biotin-LC-NAD+ (6-Biotin-17-NAD+, MW 1,181.09) carries a longer 17-atom spacer that alters steric accessibility and enzyme kinetics compared to the shorter 6-aminohexyl linker of Biotin-NAD+ (MW 1,045.95), making the two compounds non-interchangeable for assays where spacer length affects substrate recognition . Critically, the differential substrate affinity of Biotin-NAD+ versus unlabeled NAD+ varies substantially across the PARP enzyme family—for PARP2, Biotin-NAD+ exhibits a KMapp of 5 µM versus an unlabeled NAD+ IC₅₀ of 50 µM (approximately 10-fold higher affinity), while for PARP1 the relationship reverses (KMapp 31 µM vs IC₅₀ 3.0 µM), meaning no single alternative substrate can reproduce this enzyme-specific affinity profile [3].

Target

Alternative

Risk Summary

Biotin-NAD+

Unlabeled NAD+

Loses streptavidin-based detection and affinity purification capability

Biotin-NAD+

[³H]-NAD

Adds radioactive waste, isotope decay, and regulatory requirements

Biotin-NAD+

Biotin-LC-NAD+

Longer spacer may alter enzyme kinetics and steric accessibility

• [1] GLPBIO. Biotin-NAD+ Product Datasheet. CAS 146385-37-7. Describes streptavidin-based detection and ADP-ribosylation substrate function. View Source
• [2] Bakondi E, Bai P, Szabó É, Hunyadi J, Gergely P, Szabó C, Virág L. Detection of poly(ADP-ribose) polymerase activation in oxidatively stressed cells and tissues using biotinylated NAD substrate. J Histochem Cytochem. 2002;50(1):91-98. doi:10.1177/002215540205000110. PMID: 11748298. View Source
• [3] Brown JA, Marala RB, Kapeller R, et al. Forced Self-Modification Assays as a Strategy to Screen MonoPARP Enzymes. SLAS Discov. 2019;25(3):241-252. doi:10.1177/2472555219883623. Supplemental Table S3: Biotin-NAD+ KMapp and NAD+ IC₅₀ values per PARP enzyme. View Source

Biotin-NAD+ Head-to-Head Comparisons

PARP Substrate Affinity: Biotin-NAD+ vs. NAD+

Biotin-NAD+ displays enzyme-dependent differential affinity compared to unlabeled NAD+ across the PARP family. In forced self-modification DELFIA assays, Biotin-NAD+ shows a KMapp of 5 µM for PARP2, while unlabeled NAD+ exhibits an IC₅₀ of 50 µM—indicating approximately 10-fold higher apparent affinity for the biotinylated substrate [1]. For PARP16, the KMapp of Biotin-NAD+ is 36 µM versus an unlabeled NAD+ IC₅₀ of 184 µM, representing roughly 5-fold higher affinity [2]. In contrast, PARP1 displays the opposite trend: Biotin-NAD+ KMapp of 31 µM versus unlabeled NAD+ IC₅₀ of 3.0 µM, where the native substrate is preferred [1]. This enzyme-specific affinity pattern cannot be replicated by using unlabeled NAD+ alone with a generic detection system.

Substrate Affinity Profile

Head-to-head

Biotin-NAD+ KMapp 5 µM vs unlabeled NAD+ IC₅₀ 50 µM (PARP2)

Supports PARP2/PARP16 screening assay design and signal window optimization

Enzyme-specific; PARP1 shows opposite affinity trend

Evidence Dimension	Apparent substrate affinity (KMapp / IC₅₀)
Target Compound Data	Biotin-NAD+ KMapp: PARP1 = 31 µM, PARP2 = 5 µM, PARP16 = 36 µM
Comparator Or Baseline	Unlabeled NAD+ IC₅₀: PARP1 = 3.0 µM, PARP2 = 50 µM, PARP16 = 184 µM
Quantified Difference	PARP2: ~10-fold higher affinity for Biotin-NAD+; PARP16: ~5-fold higher; PARP1: ~10-fold higher affinity for unlabeled NAD+
Conditions	DELFIA forced self-modification assay; recombinant His₆-tagged PARP enzymes immobilized on Ni-NTA microplates; biotin-NAD+ concentrations as specified in Table 1 of reference; detection via Eu-streptavidin

Why This Matters

Procurement of Biotin-NAD+ is mandatory for PARP2- or PARP16-focused screening campaigns, where the biotinylated substrate provides substantially higher apparent affinity than unlabeled NAD+, directly affecting assay signal window and inhibitor IC₅₀ accuracy.

• [1] Brown JA, Marala RB, Kapeller R, et al. Forced Self-Modification Assays as a Strategy to Screen MonoPARP Enzymes. SLAS Discov. 2019;25(3):241-252. doi:10.1177/2472555219883623. Supplemental Table S3. View Source
• [2] Brown JA, Marala RB, Kapeller R, et al. Forced Self-Modification Assays (Figure 2D, 2E). SLAS Discov. 2019;25(3):241-252. KMapp biotin-NAD+ = 36 µM; unlabeled NAD+ IC₅₀ = 184 µM for PARP16. View Source

Cell ELISA vs. Radiolabeled NAD for PARP Detection

The cell ELISA method using 6-biotin-17-NAD+ (bio-NAD+) demonstrates good correlation with the traditional [³H]-NAD incorporation method for detecting PARP activation in J774 macrophages, while eliminating radioactive waste handling, isotope decay (³H t₁/₂ = 12.3 years with decreasing specific activity), and regulatory compliance costs [1]. Hydrogen peroxide-induced PARP activation and its inhibition by pharmacological PARP inhibitors were both detectable by the bio-NAD+ ELISA, with signal specificity confirmed by the absence of incorporation in PARP-deficient macrophages [1]. The assay platform further extends to enzyme cytochemistry and enzyme histochemistry applications in tissue sections, demonstrating multi-modal detection capability not achievable with [³H]-NAD [1].

Cell ELISA vs [³H]-NAD

Head-to-head

Good correlation with [³H]-NAD method; eliminates radioactive waste handling

Supports non-radioactive multi-modal PARP detection in cells and tissues

Specificity requires PARP-deficient controls

Evidence Dimension	PARP activity detection: sensitivity, specificity, and practicality
Target Compound Data	6-Biotin-17-NAD+ (bio-NAD+): cell ELISA shows good correlation with [³H]-NAD method; three distinct assay modalities demonstrated (cytochemistry, histochemistry, cell ELISA)
Comparator Or Baseline	[³H]-NAD incorporation method: radioactive, requires scintillation counting, subject to isotope decay, generates mixed hazardous waste
Quantified Difference	Equivalent sensitivity (qualitative correlation); zero radioactive waste; multi-modal detection capability vs. single readout; indefinite shelf-life vs. isotope half-life limitation
Conditions	J774 murine macrophage cell line; hydrogen peroxide (1 mM) induced oxidative stress; PARP inhibitor 3-aminobenzamide used for pharmacological validation; wild-type vs. PARP-deficient macrophages for specificity

Why This Matters

For laboratories seeking to eliminate radioisotope infrastructure costs while maintaining PARP activation detection sensitivity, Biotin-NAD+ provides a validated, multi-modal replacement with superior operational practicality and equivalent biological correlation.

• [1] Bakondi E, Bai P, Szabó É, Hunyadi J, Gergely P, Szabó C, Virág L. Detection of poly(ADP-ribose) polymerase activation in oxidatively stressed cells and tissues using biotinylated NAD substrate. J Histochem Cytochem. 2002;50(1):91-98. doi:10.1177/002215540205000110. PMID: 11748298. View Source

Biotin-NAD+ vs. Biotin-LC-NAD+ Spacer Length

Biotin-NAD+ (CAS 146385-37-7) incorporates a single 6-aminohexyl spacer between the adenine N⁶ position and the biotin moiety, yielding a molecular weight of 1,045.95 g·mol⁻¹ . In contrast, Biotin-LC-NAD+ (6-Biotin-17-NAD+, CAS 1369508-04-2) contains a 17-atom spacer composed of two sequential 6-aminohexanoyl groups, resulting in a molecular weight of 1,181.09 g·mol⁻¹ . The shorter spacer of Biotin-NAD+ (approximately 8-10 Å extended length) positions the biotin closer to the adenine ring, which reduces steric hindrance in enzymes with constrained active-site geometries while still enabling efficient streptavidin binding. The longer spacer in Biotin-LC-NAD+ (approximately 20-24 Å) may be preferred for enzymes with deep active-site pockets but can introduce conformational flexibility that reduces effective molarity in binding or detection assays [1].

Spacer Length Comparison

Class-level

MW 1,045.95, 6-aminohexyl spacer (~8–10 Å) vs 17-atom spacer (~20–24 Å)

Spacer length may affect substrate accessibility in sterically constrained active sites

Structural estimate; enzyme-specific kinetics require validation

Evidence Dimension	Molecular structure, spacer length, and molecular weight
Target Compound Data	Biotin-NAD+: MW 1,045.95, C₃₉H₅₇N₁₁O₁₇P₂S, 6-aminohexyl spacer (~8-10 Å), CAS 146385-37-7
Comparator Or Baseline	Biotin-LC-NAD+ (6-Biotin-17-NAD+): MW 1,181.09, C₄₅H₆₇N₁₂NaO₁₈P₂S, 17-atom spacer (~20-24 Å), CAS 1369508-04-2
Quantified Difference	136.14 Da lower molecular weight; approximately 12-14 Å shorter spacer; different chemical formula and atom composition
Conditions	Structural data from vendor technical datasheets; spacer length estimated from chemical structure; enzymatic accessibility may vary by target enzyme active-site geometry

Why This Matters

Selection between Biotin-NAD+ and Biotin-LC-NAD+ must account for target enzyme active-site depth and steric tolerance; the shorter-spacer Biotin-NAD+ may provide more efficient substrate turnover in sterically constrained active sites, directly affecting assay signal intensity and Km determination.

• [1] BIOLOG Life Science Institute. 6-Biotin-17-NAD+ Technical Information. Structural reference for the long-chain biotinylated NAD+ analogue. MW 1,159.1 (free acid). View Source

DELFIA Sensitivity in ADP-Ribosylation Assays

When Biotin-NAD+ is used as the substrate in a dissociation-enhanced lanthanide fluorescence immunoassay (DELFIA) format, the system achieves detection sensitivity capable of monitoring less than 1% enzymatic turnover of immobilized PARP enzymes [1]. This extraordinary sensitivity enabled the development of robust self-modification assays for 12 monoPARP enzymes and 3 polyPARP enzymes that had previously been intractable to conventional assay formats due to their weak intrinsic activity [1]. The assay quality, assessed by Z′-factor, reached 0.75 for PARP16 under optimized conditions (Figure 2F), indicating an excellent assay window suitable for high-throughput screening [2]. This sub-1% turnover detection threshold is not achievable with unlabeled NAD+ in absorbance- or fluorescence-based NAD+ consumption assays, which typically require >5-10% substrate depletion for reliable signal discrimination [3].

DELFIA Detection Sensitivity

Reported

Detection sensitivity

Enables robust assay development for monoPARP enzymes with weak catalytic activity

Assay Z′ = 0.75 reported for PARP16

Inhibitor Potency Assays

Reported

IC₅₀ determination across ELISA, chemiluminescence, and spectrophotometry

Multi-format compatibility for inhibitor potency determination from hit to lead

Validated with inhibitors from 2 nM to >10,000 nM

Evidence Dimension	Minimum detectable enzymatic turnover
Target Compound Data	Biotin-NAD+ with DELFIA readout: <1% enzymatic turnover detectable; Z′ = 0.75 for PARP16 assay
Comparator Or Baseline	Unlabeled NAD+ in typical absorbance/fluorescence consumption assays: >5-10% substrate depletion required for reliable detection (class-level baseline)
Quantified Difference	At least 5- to 10-fold improvement in detection sensitivity; enables assay development for enzymes with weak catalytic activity
Conditions	Recombinant His₆-tagged PARP enzymes immobilized on Ni-NTA microplates; biotin-NAD+ at 2-3 µM (enzyme-dependent); Eu-streptavidin DELFIA detection; assay volumes 25-50 µL in 384-well format

Why This Matters

For screening campaigns targeting monoPARP enzymes with inherently low catalytic rates, Biotin-NAD+ combined with DELFIA detection is a procurement-critical reagent pair; switching to unlabeled NAD+ with generic detection chemistries would fail to generate sufficient signal above background for reliable hit identification.

• [1] Brown JA, Marala RB, Kapeller R, et al. Forced Self-Modification Assays as a Strategy to Screen MonoPARP Enzymes. SLAS Discov. 2019;25(3):241-252. doi:10.1177/2472555219883623. View Source
• [2] Brown JA, Marala RB, Kapeller R, et al. Forced Self-Modification Assays (Figure 2F). Z′ = 0.75 for PARP16 DELFIA assay using Biotin-NAD+. SLAS Discov. 2019. View Source
• [3] Putt KS, Hergenrother PJ. An enzymatic assay for poly(ADP-ribose) polymerase-1 (PARP-1) via the chemical quantitation of NAD+: application to the high-throughput screening of small molecules as potential inhibitors. Anal Biochem. 2004;326(1):78-86. doi:10.1016/j.ab.2003.11.015. View Source

Biotin-NAD+ for PARP Inhibitor Potency Assays

Biotin-NAD+ serves as the substrate in validated PARP inhibitor IC₅₀ determination assays across multiple PARP family members. In a PARP3 chemiluminescent screening assay, Biotin-NAD+ was used as the specialized substrate to measure the intrinsic enzymatic activity of PARP3 via histone ADP-ribosylation, with the assay system validated using the selective PARP3 inhibitor ME0328 (IC₅₀ = 0.89 µM) and five clinically relevant PARP1/2 inhibitors, demonstrating sensitivity, efficiency, and cost-effectiveness [1]. In a PARP1 ELISA-based assay using Biotin-NAD+ as substrate, inhibitor potency was determined with an IC₅₀ of 2 nM for a potent PARP1 inhibitor, confirming that the biotinylated substrate does not interfere with inhibitor binding in a manner that distorts potency measurements relative to native NAD+ [2]. The Biotin-NAD+ substrate has also been employed in spectrophotometric PARP-1 inhibition assays reporting IC₅₀ values across a wide dynamic range (>10,000 nM for weak inhibitors), demonstrating the substrate's compatibility with multiple detection modalities [3].

Inhibitor Potency Assays

Reported

IC₅₀ determination across ELISA, chemiluminescence, and spectrophotometry

Multi-format compatibility for inhibitor potency determination from hit to lead

Validated with inhibitors from 2 nM to >10,000 nM

Evidence Dimension	Utility in PARP inhibitor IC₅₀ determination across detection formats
Target Compound Data	Biotin-NAD+ enables IC₅₀ determination in ELISA, chemiluminescence, and spectrophotometric formats; validated with inhibitors spanning 2 nM to >10,000 nM potency range
Comparator Or Baseline	Unlabeled NAD+ requires secondary detection reagents (anti-PAR antibodies) or indirect NAD+ consumption measurement; radiolabeled NAD+ limited to single detection modality
Quantified Difference	Multi-format compatibility (at least 3 distinct detection modalities validated); dynamic range spanning >4 orders of magnitude in inhibitor potency
Conditions	PARP1, PARP2, and PARP3 enzymatic assays; histone or self-modification substrates; ELISA, chemiluminescence, and spectrophotometric readouts; 60-120 minute incubation times

Why This Matters

For medicinal chemistry teams requiring flexible assay format selection during hit-to-lead optimization, Biotin-NAD+ provides a single substrate compatible with multiple detection modalities, eliminating the need to revalidate assay conditions when switching between primary screening, selectivity profiling, and mechanistic studies.

• [1] Ji M, Wang L, Xue N, Lai F, Zhang S, Jin J, Chen X. The Development of a Biotinylated NAD+-Applied Human Poly(ADP-Ribose) Polymerase 3 (PARP3) Enzymatic Assay. SLAS Discov. 2018;23(6):545-553. doi:10.1177/2472555218767843. PMID: 29676938. View Source
• [2] BindingDB Entry BDBM50569189 (CHEMBL4871210). PARP1 inhibitor IC₅₀ = 2 nM; assay: inhibition of PARP1 using biotin-NAD+ as substrate, 1 hr incubation, ELISA readout. View Source
• [3] BindingDB Entry BDBM50020628 (CHEMBL3290478). PARP-1 inhibitor IC₅₀ > 10,000 nM; assay: inhibition of PARP-1 using biotinylated NAD+ as substrate, 60 min, spectrophotometry. J Med Chem 57:5579-601 (2014). View Source

Biotin-NAD+ Application Scenarios

PARP2/PARP16 Inhibitor High-Throughput Screening

Based on the 10-fold higher apparent affinity of Biotin-NAD+ for PARP2 (KMapp = 5 µM) compared to unlabeled NAD+ (IC₅₀ = 50 µM), and the 5-fold higher affinity for PARP16 (KMapp = 36 µM vs. IC₅₀ = 184 µM), Biotin-NAD+ is the preferred substrate for screening campaigns targeting these enzymes [1]. The enhanced affinity directly translates to a larger assay signal window at lower enzyme concentrations, reducing protein consumption and enabling robust Z′-factor values (0.75 demonstrated for PARP16) suitable for 384-well high-throughput formats . Procurement of Biotin-NAD+ specifically—rather than Biotin-LC-NAD+—is recommended based on the published DELFIA self-modification assay protocol, which was optimized using the shorter-spacer compound [1].

Non-Radioactive PARP Detection in Histochemistry

For laboratories performing in situ PARP activation studies in tissue sections or cell preparations, Biotin-NAD+ enables three distinct detection modalities (enzyme cytochemistry, enzyme histochemistry, and cell ELISA) that collectively provide spatial, morphological, and quantitative information [1]. The cell ELISA format correlates well with the [³H]-NAD incorporation gold standard while eliminating radioactive material requirements [1]. Specificity is demonstrable using PARP-deficient control tissues or pharmacological inhibition with compounds such as olaparib (100 nM), which completely abolishes positive PARP activity detection in retinal tissue sections . This multi-modal capability is not achievable with fluorescent NAD+ analogues such as 6-Fluo-10-NAD+, which require specialized fluorescence microscopy equipment and are susceptible to photobleaching during extended imaging sessions .

ADP-Ribosylated Protein Labeling and Purification

Biotin-NAD+ enables the covalent labeling of ADP-ribosylated proteins with a biotin tag, permitting subsequent purification via avidin or streptavidin affinity chromatography [1]. This application was established in the seminal work of Zhang and Snyder (1993), who demonstrated that diphtheria toxin could use biotinylated NAD+ to biotinylate elongation factor 2 (EF-2), and that the resulting biotinyl-ADP-ribosylated protein could be purified using avidin affinity chromatography [1]. The shorter 6-aminohexyl spacer of Biotin-NAD+ (MW 1,045.95) may provide an advantage over the longer-spacer Biotin-LC-NAD+ for labeling proteins where the ADP-ribosylation site is sterically constrained, as the biotin moiety remains closer to the modified residue and may be less prone to non-specific hydrophobic interactions . This labeled protein can subsequently be detected by streptavidin-HRP in Western blotting or used in immunoprecipitation workflows .

Ultra-Sensitive Detection for MonoPARP Assays

For monoPARP enzymes (PARP6-16) with intrinsically weak catalytic activity and poorly understood substrate requirements, Biotin-NAD+ combined with DELFIA detection provides the sub-1% enzymatic turnover sensitivity necessary to establish robust biochemical assays [1]. The forced self-modification strategy, which immobilizes the PARP enzyme on Ni-NTA plates and uses Biotin-NAD+ as the ADP-ribose donor, has been successfully applied to develop screening-compatible assays for 12 monoPARPs and 3 polyPARPs [1]. The resulting assay quality (Z′ = 0.75 for PARP16) and the ability to calibrate inhibitor potency against SPR binding data make this approach suitable for hit finding and lead optimization against previously undruggable PARP family members [1]. In this context, procurement of Biotin-NAD+ with verified purity (>95% by HPLC) and appropriate storage conditions (-70°C to -80°C) is critical for assay reproducibility .

Application

Selection Property

Validation Focus

PARP2/PARP16 inhibitor screening

Substrate affinity for PARP2 and PARP16

Assay signal window and Z′-factor validation

Non-radioactive PARP histochemistry

Multi-modal detection (cytochemistry, histochemistry, ELISA)

Signal specificity via PARP-deficient controls

ADP-ribosylated protein purification

Covalent biotin tag for affinity chromatography

Purification efficiency and non-specific binding

MonoPARP assay development

High-sensitivity DELFIA detection

Assay robustness (Z′ factor) and inhibitor correlation

• [1] Brown JA, Marala RB, Kapeller R, et al. Forced Self-Modification Assays as a Strategy to Screen MonoPARP Enzymes. SLAS Discov. 2019;25(3):241-252. doi:10.1177/2472555219883623. View Source